1-(tert-butyl)-3-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-tert-butyl-3-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C16H26N4O/c1-16(2,3)18-15(21)17-8-9-20-14(12-6-7-12)10-13(19-20)11-4-5-11/h10-12H,4-9H2,1-3H3,(H2,17,18,21)
• InChI Key: CZPPYUFLVVNLBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCCN1C(=CC(=N1)C2CC2)C3CC3
• Molecular Formula: C16H26N4O
• Molecular Weight: 290.40 g/mol

Description

1-(tert-butyl)-3-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)urea, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential use in the treatment of cancer and autoimmune diseases. It was first synthesized by Takeda Pharmaceutical Company Limited and has since been the focus of numerous scientific studies.

Scientific Research Applications

Ureas in Drug Design and Medical Applications

Ureas possess unique hydrogen-binding capabilities, making them significant in drug design due to their ability to modulate selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. Research has highlighted various urea derivatives as modulators of biological targets, including kinases, NAMPT, soluble epoxide hydrolases, mTOR, proteases, gyrB/parE, and epigenetic enzymes (HDAC, PRMT, DOT1L). These findings underscore the importance of urea moieties in medicinal chemistry, stimulating their use as structural motifs in the rational decision-making approach to drug development (Jagtap et al., 2017).

Ureas in Environmental Science

Studies on urease inhibitors have explored their potential in reducing environmental pollution by mitigating ammonia and greenhouse gas emissions from urea-based fertilizers. N-(n-butyl) thiophosphoric triamide (NBPT) and dicyandiamide (DCD) are examples of urease and nitrification inhibitors that have shown effectiveness in this regard. However, concerns have been raised regarding the safety of these inhibitors, emphasizing the need for comprehensive risk assessments to evaluate potential health risks from exposure to these chemicals (Ray et al., 2020).

Ureas in Biosensor Technology

Urea biosensors have seen significant advancements, particularly in detecting and quantifying urea concentrations in various contexts, including medical diagnostics and environmental monitoring. Enzyme urease (Urs) is commonly used as a bioreceptor element in these biosensors, with research focusing on enhancing enzyme activity and stability through various materials, such as nanoparticles and conducting polymers. These biosensors play a crucial role in diagnosing diseases associated with abnormal urea levels and monitoring urea in environmental samples (Botewad et al., 2021).